7-Bromo-indolizine-3-carboxylic acid ethyl ester

• IUPAC Name: ethyl 7-bromoindolizine-3-carboxylate
• InChI: InChI=1S/C11H10BrNO2/c1-2-15-11(14)10-4-3-9-7-8(12)5-6-13(9)10/h3-7H,2H2,1H3
• InChI Key: SGJXVSOKUUEWKQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C2N1C=CC(=C2)Br
• Molecular Formula: C11H10BrNO2
• Molecular Weight: 268.11 g/mol

Description

7-Bromo-indolizine-3-carboxylic acid ethyl ester is a chemical compound belonging to the indolizine family Indolizines are heterocyclic compounds containing a fused pyrrole and pyridine ring The presence of a bromine atom at the 7th position and an ethyl ester group at the 3rd position of the indolizine ring makes this compound unique

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 7-Bromo-indolizine-3-carboxylic acid ethyl ester typically involves the following steps:

Starting Material: The synthesis begins with the preparation of indolizine derivatives.

Bromination: The indolizine core is brominated at the 7th position using bromine or a brominating agent such as N-bromosuccinimide (NBS) under controlled conditions.

Esterification: The carboxylic acid group at the 3rd position is esterified using ethanol in the presence of a catalyst like sulfuric acid or hydrochloric acid to form the ethyl ester.

Industrial Production Methods: While specific industrial production methods for this compound are not well-documented, the general approach involves scaling up the laboratory synthesis procedures. This includes optimizing reaction conditions, using continuous flow reactors, and employing efficient purification techniques to ensure high yield and purity.

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the indolizine ring, leading to the formation of various oxidized derivatives.

Reduction: Reduction reactions can target the bromine atom or the ester group, resulting in debromination or reduction to the corresponding alcohol.

Substitution: The bromine atom at the 7th position can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic or basic media.

Reduction: Reagents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: Nucleophiles like amines or thiols in the presence of a base such as sodium hydroxide or potassium carbonate.

Major Products:

Oxidation: Oxidized indolizine derivatives.

Reduction: Debrominated or reduced ester derivatives.

Substitution: Substituted indolizine derivatives with various functional groups.

Scientific Research Applications

7-Bromo-indolizine-3-carboxylic acid ethyl ester has several scientific research applications:

Medicinal Chemistry: It serves as a building block for the synthesis of potential pharmaceutical agents, particularly those targeting neurological and inflammatory disorders.

Organic Synthesis: The compound is used as an intermediate in the synthesis of more complex heterocyclic compounds.

Biological Studies: It is employed in studies investigating the biological activity of indolizine derivatives, including their antimicrobial and anticancer properties.

Mechanism of Action

The mechanism of action of 7-Bromo-indolizine-3-carboxylic acid ethyl ester is not fully elucidated. its biological effects are believed to involve interactions with specific molecular targets and pathways. The bromine atom and the ester group may play crucial roles in binding to target proteins or enzymes, thereby modulating their activity.

Comparison with Similar Compounds

Indolizine-3-carboxylic acid ethyl ester: Lacks the bromine atom, which may result in different reactivity and biological activity.

7-Chloro-indolizine-3-carboxylic acid ethyl ester: Contains a chlorine atom instead of bromine, potentially altering its chemical properties and interactions.

7-Bromo-indole-3-carboxylic acid ethyl ester: Similar structure but with an indole core instead of indolizine, affecting its chemical behavior and applications.

Uniqueness: 7-Bromo-indolizine-3-carboxylic acid ethyl ester is unique due to the specific positioning of the bromine atom and the ethyl ester group, which confer distinct chemical reactivity and potential biological activity compared to its analogs.